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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of animal models for testing

the efficacy of Ambruticin, a promising polyketide antifungal agent. Ambruticin presents a

novel mechanism of action, targeting the High Osmolarity Glycerol (HOG) signaling pathway in

fungi. This document outlines established murine models for coccidioidomycosis and invasive

aspergillosis, presenting comparative data on the efficacy of Ambruticin and its analogs

against standard antifungal therapies. Detailed experimental protocols and a visualization of

the targeted signaling pathway are included to support the design and interpretation of

preclinical studies.

Mechanism of Action: Targeting the HOG Pathway
Ambruticin and its analogs exert their antifungal activity by targeting the HOG signaling

pathway, a critical component of fungal osmoregulation.[1] Evidence suggests that Ambruticin
specifically targets the histidine kinase Hik1, a key sensor in this pathway.[1] This interaction

leads to the aberrant activation of the HOG pathway, resulting in an uncontrolled accumulation

of intracellular glycerol. The subsequent osmotic stress causes cell swelling and ultimately

leads to fungal cell death.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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